Cas no 81387-89-5 (3,5-dibromo-1H-indole)
3,5-dibromo-1H-indole structure
Product Name:3,5-dibromo-1H-indole
CAS No:81387-89-5
MF:C8H5Br2N
MW:274.940000295639
CID:720495
PubChem ID:11994315
Update Time:2025-04-19
3,5-dibromo-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, 3,5-dibromo-
- 3,5-dibromo-1H-indole
- 3,5-DIBROMOINDOLE
- 1H-Indole,3,5-dibromo
- 3,5-bis(bromanyl)-1H-indole
- 81387-89-5
- AKOS009322635
- FT-0651714
- CS-0343117
- EN300-1275476
- A840118
- DTXSID80475434
-
- MDL: MFCD09834648
- Inchi: 1S/C8H5Br2N/c9-5-1-2-8-6(3-5)7(10)4-11-8/h1-4,11H
- InChI Key: NGTBILHUFBABDS-UHFFFAOYSA-N
- SMILES: BrC1=CNC2C=CC(=CC=21)Br
Computed Properties
- Exact Mass: 272.87900
- Monoisotopic Mass: 272.879
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.8A^2
- XLogP3: 3.4
Experimental Properties
- Color/Form: No data avaiable
- Density: 2.048±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 94 ºC
- Boiling Point: 374.3 °C at 760 mmHg
- Flash Point: 180.171 °C
- Solubility: Very slightly soluble (0.19 g/l) (25 º C),
- PSA: 15.79000
- LogP: 3.69290
- Vapor Pressure: No data available
3,5-dibromo-1H-indole Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3,5-dibromo-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A199008015-25g |
3,5-Dibromo-1H-indole |
81387-89-5 | 97% | 25g |
$597.40 | 2023-09-01 | |
| Alichem | A199008015-100g |
3,5-Dibromo-1H-indole |
81387-89-5 | 97% | 100g |
$1792.20 | 2023-09-01 | |
| Chemenu | CM149087-10g |
3,5-Dibromo-1h-indole |
81387-89-5 | 95%+ | 10g |
$281 | 2021-08-05 | |
| Chemenu | CM149087-25g |
3,5-Dibromo-1h-indole |
81387-89-5 | 95%+ | 25g |
$542 | 2021-08-05 | |
| Chemenu | CM149087-10g |
3,5-Dibromo-1h-indole |
81387-89-5 | 95%+ | 10g |
$281 | 2024-07-23 | |
| Chemenu | CM149087-25g |
3,5-Dibromo-1h-indole |
81387-89-5 | 95%+ | 25g |
$542 | 2024-07-23 | |
| Crysdot LLC | CD11053237-1g |
3,5-Dibromo-1H-indole |
81387-89-5 | 97% | 1g |
$60 | 2024-07-19 | |
| Crysdot LLC | CD11053237-5g |
3,5-Dibromo-1H-indole |
81387-89-5 | 97% | 5g |
$180 | 2024-07-19 | |
| Crysdot LLC | CD11053237-10g |
3,5-Dibromo-1H-indole |
81387-89-5 | 97% | 10g |
$300 | 2024-07-19 | |
| Crysdot LLC | CD11053237-25g |
3,5-Dibromo-1H-indole |
81387-89-5 | 97% | 25g |
$580 | 2024-07-19 |
3,5-dibromo-1H-indole Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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